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Compound of Interest |

Compound Name: CGP-79807

CAS No.: 1229665-91-1

Cat. No.: B1668542
. J
Introduction

CGP-79807 is a purine-based small molecule inhibitor identified as a potent inhibitor of cell
division cycle 2 (CDC2), also known as cyclin-dependent kinase 1 (CDK1).[1] As a member of
the cyclin-dependent kinase family, CDK1 is a pivotal regulator of the cell cycle, primarily
driving the transition from the G2 phase to mitosis (M phase).[2] The dysregulation of CDK
activity is a hallmark of many cancers, making CDK inhibitors like CGP-79807 valuable tools for
cancer research and potential therapeutic development.[3] This guide provides a
comprehensive overview of the chemical properties of CGP-79807, its mechanism of action,
and detailed experimental protocols for its characterization.

Chemical Structure and Physicochemical Properties

A thorough understanding of the chemical and physical properties of CGP-79807 is
fundamental for its application in experimental settings, including solubility, stability, and
potential for chemical interactions.

Chemical Structure

o IUPAC Name: 3-((9-ethyl-2-((trans-4-hydroxycyclohexyl)amino)-9H-purin-6-
yl)amino)benzonitrile

e Molecular Formula: C20H23N70O
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e Molecular Weight: 377.44 g/mol
e SMILES: CCnlcnc2c(Nc3ccec(c3)C#N)nc(N[C@H]4CCO)nc21

e InChlKey: YREVWYJUWQLUFX-KOMQPUFPSA-N

hvsicochemical Data S

Property Value Source
Molecular Formula C20H23N-7O GSRS
Molecular Weight 377.44 GSRS

) CCnlcnc2c(Nc3cceec(c3)C#N)
Canonical SMILES GSRS
nc(N[C@H]4CCO)nc21

3-((9-ethyl-2-((trans-4-
IUPAC Name hydroxycyclohexyl)amino)-9H- GSRS

purin-6-yl)Jamino)benzonitrile

YREVWYJUWQLUFX-
InChiKey GSRS
KOMQPUFPSA-N

Mechanism of Action: Targeting the Cell Cycle
Engine

CGP-79807 functions as a potent inhibitor of CDC2 (CDK1), a key serine/threonine kinase that
governs cell cycle progression.[1][2] CDKs are inactive as monomers and require association
with regulatory proteins called cyclins for their kinase activity. The CDK1/cyclin B complex is
paramount for the G2/M transition, and its inhibition leads to cell cycle arrest at the G2/M
checkpoint, preventing cells from entering mitosis.[4] By targeting this fundamental process,
CGP-79807 can suppress the proliferation of tumor cells.[1]

The CDK1/Cyclin B Signaling Pathway

The activity of the CDK1/cyclin B complex is tightly regulated through phosphorylation and
dephosphorylation events. Inhibition of this complex by molecules like CGP-79807 prevents the
phosphorylation of downstream substrates essential for mitotic entry.
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CDK1/Cyclin B signaling pathway and the inhibitory action of CGP-79807.

Experimental Protocols for Characterization

To fully characterize the biological activity of CGP-79807, a series of in vitro and cell-based
assays are required. The following protocols provide a framework for these investigations.

In Vitro Kinase Assay to Determine ICso

This protocol is designed to quantify the inhibitory potency of CGP-79807 against CDK1/cyclin
B kinase activity. The ADP-Glo™ Kinase Assay is a common method that measures the
amount of ADP produced, which is directly proportional to kinase activity.[5]

3.1.1. Principle

The assay measures kinase activity by quantifying the amount of ADP produced during the
phosphorylation reaction. A proprietary reagent terminates the kinase reaction and depletes the
remaining ATP. A second reagent converts the generated ADP to ATP, which is then used in a
luciferase/luciferin reaction to produce a luminescent signal.

3.1.2. Materials

e Recombinant human CDK1/cyclin B enzyme
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e Histone H1 as a substrate

o CGP-79807

e ATP

o Kinase buffer (e.g., 40 mM Tris-HCI pH 7.5, 20 mM MgClz, 0.1 mg/mL BSA)

o ADP-Glo™ Kinase Assay kit (Promega)

o 384-well white assay plates

Plate reader capable of measuring luminescence

3.1.3. Workflow Diagram

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1668542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Prepare Reagents
(Enzyme, Substrate, ATP,
CGP-79807 Dilutions)

Plate Setup (384-well)
- Add CGP-79807/Vehicle
- Add Enzyme/Substrate Mix

Pre-incubate
(15 min, RT)

Start Reaction
(Add ATP)

Incubate
(60 min, RT)

Stop Reaction
(Add ADP-Glo™ Reagent)

Incubate
(40 min, RT)

Detect Signal
(Add Kinase Detection Reagent)

Incubate
(30-60 min, RT)
Read Luminescence

Analyze Data
(Calculate % Inhibition, ICso)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1668542?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [CGP-79807: A Technical Guide for Researchers and
Drug Development Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668542#cgp-79807-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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